Cas no 2680746-52-3 (benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate)

Benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate is a specialized organic compound featuring a pyridine core substituted with chloro and iodo groups, further functionalized with a benzyl carbamate moiety. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of heterocyclic compounds. The presence of both halogen and carbamate groups enhances its reactivity, enabling selective transformations in cross-coupling reactions and nucleophilic substitutions. Its high purity and well-defined molecular structure ensure consistent performance in research and industrial applications. The compound is particularly useful in medicinal chemistry for constructing complex scaffolds due to its stability and versatile reactivity profile.
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate structure
2680746-52-3 structure
Product Name:benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
CAS No:2680746-52-3
MF:C13H10ClIN2O2
MW:388.588174343109
CID:5622219
PubChem ID:165925616
Update Time:2025-05-27

benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
    • EN300-28302487
    • 2680746-52-3
    • Inchi: 1S/C13H10ClIN2O2/c14-12-6-11(10(15)7-16-12)17-13(18)19-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,16,17,18)
    • InChI Key: YJIVHIAUCMOSFO-UHFFFAOYSA-N
    • SMILES: IC1C=NC(=CC=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

  • Exact Mass: 387.94755g/mol
  • Monoisotopic Mass: 387.94755g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 51.2Ų

benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28302487-0.05g
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
2680746-52-3 95.0%
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Enamine
EN300-28302487-5.0g
benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
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Enamine
EN300-28302487-10.0g
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benzyl N-(2-chloro-5-iodopyridin-4-yl)carbamate
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